Cas no 866362-06-3 (1,2,7,8-Dibenzofurantetramine)

• Product Name: 1,2,7,8-Dibenzofurantetramine
• CAS No: 866362-06-3
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 718858
• PubChem ID: 57354902
• Update Time: 2025-04-19

1,2,7,8-Dibenzofurantetramine Chemical and Physical Properties

Names and Identifiers

• 1,2,7,8-Dibenzofurantetramine
• dibenzofuran-1,2,7,8-tetramine
• Dibenzo[b,d]furan-1,2,7,8-tetramine
• DTXSID30722783
• 866362-06-3

• Inchi： 1S/C12H12N4O/c13-6-1-2-9-11(12(6)16)5-3-7(14)8(15)4-10(5)17-9/h1-4H,13-16H2
• InChI Key： KEZMEAAPOSZOMQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=C(C=2C2C=C(C(=CC1=2)N)N)N)N

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans